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Compound of Interest

Compound Name: But-3-yn-2-amine
CAS No.: 30389-17-4
Cat. No.: B1312585
Get Quote
. J

1. Introduction

» Brief overview of But-3-yn-2-amine and its relevance.

¢ Importance of mass spectrometry in structural elucidation.
2. Experimental Methodology

 Instrumentation: Details of the mass spectrometer used (e.g., model, manufacturer),
ionization source (e.g., Electron lonization), and analyzer (e.g., Quadrupole, Time-of-Flight).

o Sample Introduction: Method of sample introduction (e.g., direct infusion, gas
chromatography).

e Operating Conditions: Key parameters such as ionization energy, source temperature, and
mass range scanned.

3. Results and Discussion
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Mass Spectrum: Presentation of the full mass spectrum.

Molecular lon: Identification and discussion of the molecular ion peak (M+e).

Fragmentation Analysis: Detailed analysis of the major fragment ions observed. This section
would include proposed structures for each fragment and the mechanisms of their formation
(e.g., alpha-cleavage, McLafferty rearrangement, etc.).

4. Data Summary

A table summarizing the key quantitative data.

m/z Relative Abundance (%) Proposed Fragment

5. Fragmentation Pathway Diagram

e A Graphviz diagram illustrating the proposed fragmentation pathway.
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Caption: Proposed fragmentation pathway of But-3-yn-2-amine under electron ionization.
6. Conclusion

o Summary of the key findings and their implications for the characterization of But-3-yn-2-
amine and related compounds.

This template outlines how the information would be presented once the necessary
experimental data is available.
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» To cite this document: BenchChem. [Mass Spectrometry Fragmentation Pattern of But-3-yn-
2-amine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312585/docs#mass-spectrometry-fragmentation-
pattern-of-but-3-yn-2-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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